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Compound of Interest

Compound Name: Custodiol

Cat. No.: B12649038

Custodiol® HTK Technical Support Center

For researchers, scientists, and drug development professionals utilizing Custodiol® HTK
solution, this technical support center provides essential information on stability, proper
storage, and troubleshooting for research applications.

Frequently Asked Questions (FAQSs)
Q1: What are the recommended storage conditions for Custodiol® HTK solution?

Al: Custodiol® HTK solution should be stored in a refrigerator at 2-8°C and protected from
light.[1][2]

Q2: What is the shelf life of Custodiol® HTK solution?

A2: The shelf life of Custodiol® HTK is one year from the date of manufacture.[2] Always
check the expiration date on the packaging before use.

Q3: Is Custodiol® HTK ready to use as supplied?

A3: Yes, Custodiol® HTK is a ready-to-use solution and does not require any additives or
filters before use.[2]

Q4: What are the key components of Custodiol® HTK and their functions?
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A4: Custodiol® HTK is a low-viscosity, intracellular-like preservation solution. Its key
components and their primary functions are:

o Histidine: Acts as a potent buffer to maintain a stable physiological pH, which is crucial
during ischemic conditions.[2][3]

e Tryptophan: Functions as an antioxidant and supports membrane stability.[2][3]

o o-Ketoglutarate: Serves as a substrate for anaerobic metabolism, aiding in ATP regeneration
during reperfusion.[2][3]

e Mannitol: Acts as an osmotic agent to prevent cellular swelling and also functions as a free
radical scavenger.[2][3]

Stability and Handling

Proper handling and storage are critical to ensure the efficacy of Custodiol® HTK in research
settings. Deviations from the recommended conditions can impact the stability of its
components and the overall performance of the solution.

Component Stability Summary:
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Component Stability Considerations

Generally stable in aqueous solutions. Can
enhance the stability of proteins under freezing
o and thermal stress.[4][5] However, high
Histidine . . :
concentrations in the presence of stainless steel
at elevated temperatures may lead to solution

coloration and aggregation.[4][5]

Susceptible to degradation upon exposure to

UV light and changes in temperature.[6][7] Light
Tryptophan ] )

exposure can induce complex degradation

pathways.[6][8]

Relatively stable under normal physiological
o-Ketoglutarate conditions but can undergo decomposition at

elevated temperatures.[9]

A stable sugar alcohol in aqueous solutions over
Mannitol a wide pH range (2-10) and is heat stable under

typical processing conditions.[10][11]

Troubleshooting Guide

This guide addresses specific issues that researchers may encounter during their experiments
with Custodiol® HTK.

Issue 1: The Custodiol® HTK solution appears discolored (yellowish).

o Possible Cause: Exposure to light or elevated temperatures can lead to the degradation of
tryptophan, which may cause a yellowish discoloration. The product information advises
against using the solution if it has assumed an excessively deep yellow color.

e Recommended Action:
o Do not use the solution if it is deeply discolored.

o Ensure that the solution is always stored protected from light.
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o If temporary storage outside of a refrigerator is necessary, keep it in a light-protected

container.

Issue 2: Inconsistent or unexpected experimental results.

e Possible Causes:

Improper Storage: The solution may have been exposed to temperatures outside the
recommended 2-8°C range or to light for an extended period.

Freeze-Thaw Cycles: Repeated freezing and thawing of the solution is not recommended
and can affect its composition and performance.

Contamination: Microbial contamination can alter the pH and composition of the solution.

e Recommended Actions:

Verify Storage Conditions: Confirm that the solution has been stored at 2-8°C and
protected from light.

Avoid Freezing: Do not freeze Custodiol® HTK solution.

Aseptic Technique: Always use sterile techniques when handling the solution to prevent
contamination.

Quality Control Checks: If you suspect an issue with a batch of Custodiol®, you can
perform basic quality control checks.

Experimental Protocols for Quality Control

1.

pH Measurement:

Objective: To verify that the pH of the Custodiol® HTK solution is within the specified range.
The typical pH is 7.02 - 7.20 at 25°C.[12]

Materials:

o Calibrated pH meter and electrode
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o Beaker

o Custodiol® HTK solution sample

e Procedure:

o

Calibrate the pH meter according to the manufacturer's instructions using standard buffer
solutions.

Pour a small amount of the Custodiol® HTK solution into a clean beaker.

o

[¢]

Immerse the pH electrode in the solution and allow the reading to stabilize.

[¢]

Record the pH value.
2. Osmolality Measurement:

o Objective: To confirm that the osmolality of the solution is within the expected range. The
typical osmolality is around 310 mOsmol/kg.[13]

e Materials:
o Osmometer (freezing point depression or vapor pressure)
o Sample tubes
o Custodiol® HTK solution sample

e Procedure:

[¢]

Calibrate the osmometer according to the manufacturer's instructions using standard
solutions.

[¢]

Pipette the required volume of the Custodiol® HTK solution into a sample tube.

o

Place the sample in the osmometer and initiate the measurement.

[e]

Record the osmolality reading.
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3. Cell Viability Assay (Example using Trypan Blue):

» Objective: To assess the effectiveness of a batch of Custodiol® HTK in preserving cell
viability.

e Materials:
o Cell suspension of interest

Custodiol® HTK solution

[e]

[e]

Control medium (e.g., standard cell culture medium)

(¢]

Trypan blue stain (0.4%)

[¢]

Hemocytometer or automated cell counter

[¢]

Microscope

e Procedure:

o

Prepare two samples of your cell suspension.
o Resuspend one cell pellet in Custodiol® HTK and the other in the control medium.

o Incubate both samples under your experimental conditions (e.g., cold storage for a
specific duration).

o After incubation, take a small aliquot of each cell suspension.

o Mix the cell suspension with an equal volume of 0.4% trypan blue stain.

o Load the mixture onto a hemocytometer.

o Count the number of viable (unstained) and non-viable (blue) cells under a microscope.

o Calculate the percentage of viable cells: (Number of viable cells / Total number of cells) x
100.
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o Compare the viability of cells stored in Custodiol® HTK to the control.
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Caption: Mechanism of action of Custodiol® HTK components.
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Caption: Troubleshooting workflow for inconsistent results.
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Caption: Simplified tryptophan degradation pathway due to light exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12649038?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

